Cas no 17578-18-6 (1-ethenyl-1H-1,2,3,4-tetrazole)

• Product Name: 1-ethenyl-1H-1,2,3,4-tetrazole
• CAS No: 17578-18-6
• MF: C₃H₄N₄
• MW: 96.0906591415405
• MDL: MFCD09033071
• CID: 96228
• PubChem ID: 12753535
• Update Time: 2025-06-11

1-ethenyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 1-ethenyl-
• 1H-Tetrazole,1-ethenyl-(9CI)
• 1-VINYLTETRAZOLE
• 1-Vinyl-1H-tetrazole
• 1-ethenyl-1H-1,2,3,4-tetrazole
• n-vinyltetrazole
• 1-Ethenyl-1H-tetrazole
• 1-ethenyltetrazole
• DTXSID30508963
• AKOS006332454
• EN300-2008974
• 17578-18-6

• MDL： MFCD09033071
• Inchi： 1S/C3H4N4/c1-2-7-3-4-5-6-7/h2-3H,1H2
• InChI Key： LUHYKUNBEOOKRR-UHFFFAOYSA-N
• SMILES： N1(C=C)C=NN=N1

Computed Properties

• Exact Mass: 96.04372
• Monoisotopic Mass: 96.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6

Additional information on 1-ethenyl-1H-1,2,3,4-tetrazole

Comprehensive Overview of 1-Ethenyl-1H-1,2,3,4-Tetrazole (CAS No. 17578-18-6): Properties, Applications, and Innovations

1-Ethenyl-1H-1,2,3,4-tetrazole (CAS No. 17578-18-6) is a specialized heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. As a derivative of tetrazole, this compound features a five-membered ring containing four nitrogen atoms and one carbon atom, with an ethenyl group attached to the nitrogen at the 1-position. Its molecular formula, C₃H₄N₄, and distinct reactivity make it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. Researchers and industries are increasingly exploring its potential, particularly in the context of green chemistry and sustainable synthesis.

The growing interest in 1-ethenyl-1H-1,2,3,4-tetrazole is reflected in its rising popularity in academic and industrial searches. Users frequently inquire about its synthesis methods, safety data, and commercial availability. Additionally, questions like "What are the applications of tetrazole derivatives in drug discovery?" or "How does CAS 17578-18-6 contribute to polymer chemistry?" highlight its relevance. This compound's ability to act as a ligand or building block in coordination chemistry and catalysis further amplifies its appeal. Its thermal stability and compatibility with various solvents also make it a candidate for high-performance materials.

From a synthetic perspective, 1-ethenyl-1H-1,2,3,4-tetrazole is often prepared via cycloaddition reactions or modifications of pre-existing tetrazole scaffolds. Recent advancements in microwave-assisted synthesis and flow chemistry have streamlined its production, reducing energy consumption and waste—a critical consideration for environmentally friendly manufacturing. Its role in click chemistry reactions, particularly in bioconjugation and polymer functionalization, aligns with the demand for efficient and selective chemical transformations. These attributes position it as a key player in the development of smart materials and bioactive compounds.

In the pharmaceutical sector, 1-ethenyl-1H-1,2,3,4-tetrazole is investigated for its potential as a bioisostere, replacing traditional carboxylic acid groups to enhance drug bioavailability and metabolic stability. This application resonates with the industry's focus on drug optimization and personalized medicine. Moreover, its incorporation into metal-organic frameworks (MOFs) and coordination polymers has opened new avenues for gas storage, sensing, and catalysis, addressing global challenges in energy storage and environmental remediation.

Looking ahead, the compound's adaptability and functional diversity ensure its continued relevance in cutting-edge research. Whether in the design of advanced polymers, pharmaceutical intermediates, or catalytic systems, 1-ethenyl-1H-1,2,3,4-tetrazole exemplifies the intersection of innovation and practicality. As industries prioritize sustainability and efficiency, this compound is poised to play a pivotal role in shaping the future of chemical sciences.